molecular formula C12H11Cl2NO B8637802 2-(5-(3,4-Dichlorophenyl)furan-2-yl)ethanamine

2-(5-(3,4-Dichlorophenyl)furan-2-yl)ethanamine

Cat. No. B8637802
M. Wt: 256.12 g/mol
InChI Key: ZWZBDVSSIJEUOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-(3,4-Dichlorophenyl)furan-2-yl)ethanamine is a useful research compound. Its molecular formula is C12H11Cl2NO and its molecular weight is 256.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H11Cl2NO

Molecular Weight

256.12 g/mol

IUPAC Name

2-[5-(3,4-dichlorophenyl)furan-2-yl]ethanamine

InChI

InChI=1S/C12H11Cl2NO/c13-10-3-1-8(7-11(10)14)12-4-2-9(16-12)5-6-15/h1-4,7H,5-6,15H2

InChI Key

ZWZBDVSSIJEUOR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CC=C(O2)CCN)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminium hydride (0.939 g, 24.8 mmol) in THF (20 ml) under nitrogen atmosphere at 0° C. was added slowly a solution of (E)-2-(5-(3,4-dichlorophenyl)furan-2-yl)ethenamine in THF (20 ml). Reaction mixture was stirred at RT for 1 h. Some methanol was added slowly to the mixture followed by addition of water. The mixture was evaporated, and the solid residue was extracted with EtOAc (3×). Combined EtOAc fractions were washed with 2M NaOH and brine. Organic phase was dried over Na2SO4, evaporated and purified by chromatography (CombiFlash, silica column, eluent: 10-20% MeOH/DCM) to give 227 mg (11%) of the title compound. 1H-NMR (400 MHz; d6-DMSO): δ 2.74 (t, 2H), 2.85 (t, 2H), 6.29 (d, 1H), 7.03 (d, 1H), 7.62 (dd, 1H), 7.63 (d, 1H), 7.88 (d, 1H).
Quantity
0.939 g
Type
reactant
Reaction Step One
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Quantity
20 mL
Type
solvent
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
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Quantity
20 mL
Type
solvent
Reaction Step Two
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step Four
Yield
11%

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